Cas no 1805488-66-7 (4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide
• CAS No: 1805488-66-7
• MF: C₇H₅F₂N₃O₃S
• MW: 249.194706678391
• CID: 4874413
• Update Time: 2025-05-19

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C7H5F2N3O3S/c8-6(9)4-2-12-7(16(11,14)15)5(13)3(4)1-10/h2,6,13H,(H2,11,14,15)
• InChI Key： SBTNFOGBGDYXIN-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C#N)C(C(F)F)=CN=1)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 0.3
• Topological Polar Surface Area: 125

Additional information on 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

Research Update on 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS: 1805488-66-7)

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS: 1805488-66-7) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-sulfonamide scaffold, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetic properties, and synthetic pathways.

The primary interest in this compound stems from its structural features, which include a cyano group, a difluoromethyl moiety, and a hydroxypyridine ring. These functional groups contribute to its high reactivity and selectivity, making it a valuable candidate for drug development. Recent research has highlighted its efficacy in targeting specific enzymes, such as carbonic anhydrases and bacterial dihydropteroate synthases, which are critical for microbial survival and proliferation. The compound's ability to inhibit these enzymes with high specificity suggests its potential as a lead compound for novel antimicrobial therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide. The study reported a high-yield synthetic route that improved the compound's purity and stability. Additionally, in vitro assays revealed potent inhibitory activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's low cytotoxicity in mammalian cells further underscores its therapeutic potential.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's interaction with carbonic anhydrase isoforms. The findings indicated that 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide exhibits selective inhibition of tumor-associated carbonic anhydrase IX and XII, which are overexpressed in various cancers. This selectivity suggests its potential application in cancer therapy, particularly in targeting hypoxic tumor microenvironments.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to advance it to clinical trials. Current research efforts are focused on structural modifications and formulation strategies to overcome these limitations. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of this compound into a viable therapeutic agent.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS: 1805488-66-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and potent biological activities make it a subject of ongoing research, with potential applications in antimicrobial and anticancer therapies. Future studies will likely focus on optimizing its pharmacological properties and evaluating its efficacy in preclinical models.